The current study is focused on the flow of micropolar liquid in a saturated permeable medium sandwiched between clear and hybrid nanofluid filled in an inclined channel, with radiation and dissipation effects. Copper and Aluminium oxide nanoparticles is considered along with base (water) fluid. The solution for velocity, micro rotational velocity, and temperature are determined by applying the regular perturbation technique to the dimensionless version of the governing equations. The heat transport rate at the left y=−1 and right y=2 plate is also calculated, as well as shear stress expressed in terms of skin-friction coefficient and Nusselt number. The result obtained for various physical parameters are analyzed through several graphs and tables. Results reveal that an increase in the material parameter of micropolar fluid, the motion of the fluid flow decreases. The heat transport rate is enhanced and the velocity is degraded by the magnetic parameter. The Hybrid nanofluid temperature is greater when compared to clear and binary hybrid nanofluid. This work establishes the mechanisms for heat transport enhancement on micropolar liquid through a porous medium between a clear and hybrid nanofluid in conducting field.

Introduction: A full three-dimensional (3D) microstructure characterization that captures the essential features of a given material is oftentimes desirable for determining critical mechanisms of deformation and failure and for conducting computational modeling to predict the material’s behavior under complex thermo-mechanical loading conditions. However, acquiring 3D microstructure representations is costly and time-consuming, whereas 2D surface maps taken from orthogonal perspectives can be readily produced by standard microscopic procedures. We present a robust and comprehensive approach for such 3D microstructure reconstructions based on three electron backscatter diffraction (EBSD) maps from orthogonal surfaces of two-phase materials.Methods: It is demonstrated that processing surface maps by spatial correlation functions combined with principal component analysis (PCA) results in a small set of unique descriptors that serve as a representative fingerprint of the 2D maps. In this way, the differences between surface maps of the real microstructure and virtual surface maps of a reconstructed 3D microstructure can be quantified and iteratively minimized by optimizing the 3D reconstruction.Results: To demonstrate the applicability of the method, the microstructure of a metastable austenitic steel in the two-phase region, where austenite and deformation-induced martensite coexist at room temperature, was characterized and reconstructed. After convergence, the synthetic 3D microstructure accurately describes the experimental system in terms of physical parameters such as volume fractions and phase shapes.Discussion: The resulting 3D microstructures represent the real microstructure in terms of their characteristic features such that multiple realizations of statistically equivalent microstructures can be generated easily. Thus, the presented approach ensures that the 3D reconstructed sample and the associated 2D surface maps are statistically equivalent.

Background: Guidewire fracture and dislodgment are very rare but can cause serious complications.Method: A case was reported where part of the guidewire was blocked to the posterior tibial. We attempted to remove it using a Solitaire AB Neurovascular Remodeling Device.Result: A Solitaire AB Neurovascular Remodeling Device was successfully used to remove the fracture and dislodgment of a guidewire. There were no complications during the removal of the guidewire.Conclusion: A Solitaire AB can be used to remove a fractured guidewire, which is a simple and effective method to reduce complications. The Solitaire stent gradually crimped and tightened to form a dense inverted conical meshwork, similar to the “trans embolic protection device.” We can use minimally invasive methods to remove a broken and displaced guidewire within the vascular lumen.

The flexspline and flexible bearing constitute a critical contact pair in a harmonic drive system, and their torsional stiffness has a significant impact on the performance characteristics manifested by the harmonic drive. In this study, a micro scale three-dimensional fractal model was combined with a macro scale finite element simulation method to establish an equivalent torsional stiffness model for the flexspline-flexible bearing contact pair (FS-FB contact pair), which enables the theoretical prediction of the torsional stiffness of this contact pair. A torsional stiffness testing platform was constructed for a harmonic drive, and the consistency between the experimental results of the torsional stiffness curve and the theoretical predictions validates the effectiveness of the proposed model. The influences of torque, installation eccentricity, and deformation coefficient on the torsional stiffness of the FS-FB contact pair were also discussed. The results indicate that the torsional stiffness of the FS-FB contact pair increases nonlinearly with an increase in torque. On the other hand, the torsional stiffness of the FS-FB contact pair decreases with an increase in installation eccentricity, and increases before subsequently decreasing with an increase in deformation coefficient. Moreover, as torque increases, the impact of installation eccentricity and deformation coefficient on the torsional stiffness diminishes. This article provides a theoretical reference for the optimization design and performance enhancement of harmonic drives.

The concern for firefighters’ occupational exposure to harmful contaminants is growing due to the increase in health issues in the firefighting community. At such times, effective decontamination of personnel and equipment is an essential component of a hazard mitigation strategy. The current decontamination practices used for firefighter protective clothing have been shown to not be very effective. Hence, the scientific community is looking for several alternatives to conventional washing procedures. Liquid carbon dioxide (CO2) has been used in laundering and has distinct advantages over conventional dry-cleaning solvents such as perchloroethylene. The following study is aimed to assess how different washing procedures affect the durability of the turnout material. The study includes using three washing procedures on different samples: 1) conventional washing procedure, 2) liquid CO2 washing procedure, and 3) a high-temperature washing procedure. Samples for durability testing were constructed from a common aramid fabric used in firefighter turnout ensembles. These swatches were subjected to different washing techniques. The durability assessment was performed for physical testing of the samples, visual inspection, water repellency, and quantifying color changes using spectrophotometric analysis. The conventional wash and high-temperature washing affected the durability of the outer shell material in a significant manner. The liquid CO2 process did not affect the samples’ water repellency or physical strength. In contrast, conventional and high-temperature washing significantly affected the durability of the outer shell material. However, all samples met the criteria for tearing strength outlined in the NFPA 1971 standard subsection 7.1.11.

Dental implantation, when performed immediately after tooth extraction, simplifies the treatment procedure, resulting in satisfaction for dentists and patients. Dental implants with nanotopography surface modification have been used to promote osseointegration immediately after implantation. We compared two different nanotopography surface implants on the effects of osseointegration immediately after tooth extraction: TiO2 nanotubes (NT-TiO2) fabricated by anodization and Sr-loaded nanotopography Ti (NT-Sr) formed via magnetron sputtering technology. Sr-loaded nanotextured Ti nanotubes (NT-Sr) were fabricated via magnetron sputtering using 99.99% SrTiO3 as the sputtering target. TiO2 nanotubes (NT-TiO2) were fabricated by anodization in 0.5 wt% hydrofluoric acid (HF). After the surface topography, hydrophilicity, chemical components, and interface bonding strength were analyzed, two different nano-topographies were applied for in vivo cellular activity evaluation. Subsequently, the implants with NT-Sr and NT-TiO2 surfaces were inserted into the fresh socket immediately after tooth extraction. Radiological scanning, histological analysis, and biomechanical tests were carried out to investigate implant osseointegration. The results showed that nanotubes with diameters of 15–80 nm were distributed on the NT-TiO2 surface, while the NT-Sr group showed 20–40 nm nanoparticles deposited on the surface. Compared to NT-Sr, the NT-TiO2 surface possessed better hydrophilicity and favorable cellular adhesion and proliferation. The NT-Sr surface possessed greater interfacial bonding strength than the NT-TiO2 group, and greater bone formation, higher bone-to-implant contact (BIC%), and maximum pull-out force were observed in the NT-Sr group. The above results indicated that although the NT-TiO2 surface showed favorable in vitro bioactivity, the NT-Sr surface, with higher interface bonding strength, showed better in vitro osteogenesis, and would be more favorable for immediate implantation.

The long-span suspension bridge has suffered from multiple failures of restraints such as supports, dampers, and expansion joints due to excessive accumulated displacement at the girder end. To investigate the main girders’ characteristics in the longitudinal motion of these bridges and the influence of the restraint device on the longitudinal displacement, the motion characteristics were first analyzed based on the measured displacement data of a certain bridge’s main girder; a dynamic finite element model of the bridge’s random traffic flow was then established based on the measured WIM data; combined with the girder end displacement monitoring data, the Euclidean distance was used to verify the correctness and rationality of the proposed model; finally, the model is used to discuss the influence of restraint devices (i.e., viscous dampers and supports) on the main girder in the longitudinal direction. The results show that dynamic loads (such as vehicles and wind) are the principal reasons for huge accumulated travel at the girder end; The viscous damper can effectively control the longitudinal movement; in a certain range, the larger the damping index, the better the control effect of the damper; meanwhile, the friction coefficient of the support also affects the longitudinal motion, but the effect is limited. When the friction coefficient is ≤ 0.03, the girder end’s cumulative displacement gradually decreases with the increasing friction coefficient, and compared to the damping index, the friction coefficient plays a major controlling role in the girder end displacement; when the friction coefficient is >0.03, the damping index plays a major controlling role in the girder end displacement.

Cellulose nanomaterials present unique properties of interest for their many applications. Their behavior is mainly related to the colloidal properties that determine their self-assembly and stability mechanisms as well as their interaction with the particles present in different matrices. This review shows the state of the art of nanocellulose from a colloidal material perspective, from the approach of how to control these properties and their influence on the final products, such as drug delivery, coatings, nanocomposites, or tissue engineering, emphasizing the role of colloidal behavior in determining their performance.

This work studies the rate-dependent mechanical behavior of filament-wound fiber-reinforced polymer (FRP) composite pipes. Commercially available tubes with a filament winding angle of ±55° were tested under cyclic axial compression for four loading rates. Stress relaxation under constant strain was observed as well as a dependence of stress on the strain rate. A novel modeling methodology is presented to capture the nonlinear cyclic response, including the viscoelastic behavior of the epoxy matrix and the interaction of axial and hoop strains. This is accomplished by defining an element configuration with separate elements for the epoxy matrix and the glass fibers. The nonlinear and viscoelastic behavior is incorporated using the generalized Maxwell model. A machine learning (ML) calibration framework is adapted for this study and used to calibrate the nonlinear and viscoelastic properties for the analytical model using a convolutional neural network (CNN). The CNN is trained to identify and understand the interdependencies among the model parameters. The calibrated model parameters are used to simulate the experimentally measured response of the FRP tubes and were found to be applicable across the range of strain rates. The proposed modeling methodology accurately predicted the axial stress and hoop strain time histories as well as the rate-dependent stress relaxation during constant axial strains. The accuracy capturing the measured stress-strain responses demonstrated the synthetic dataset was adequate for training the CNN without requiring additional experimental data.

Electron beam selective melting (EBSM) has emerged as a promising technology for additive manufacturing (AM) of superalloys. In this study, a comprehensive multi-physics model is developed to analyze the molten pool flow behavior and influencing factors in the EBSM process. The discrete element method (DEM) and volume of fluid (VOF) method are employed to establish the powder bed model and track the solid-liquid free surface, respectively. The results reveal that the molten pool exhibits a conduction mode characterized by a large width-to-depth ratio driven by the Marangoni effect. Internal vortices cause the molten pool to expand even after the scan ends. The ambient pressure, in comparison to the preheat temperature, has a significant impact on vapor recoil and consequently affects the surface quality of the molten pool. Moreover, a large hatch distance results in cracks and porous morphological features on the surface of the samples. These findings demonstrate the effectiveness of numerical simulations in providing detailed insights into the EBSM process of the IN738 superalloy material.